Cas no 1414933-83-7 (1,1-Dimethylethyl N-(1S,3R,4S)-4-Amino-3-hydroxy-5-phenyl-1-(phenylmethyl)pentylcarbamate)

• Product Name: 1,1-Dimethylethyl N-(1S,3R,4S)-4-Amino-3-hydroxy-5-phenyl-1-(phenylmethyl)pentylcarbamate
• CAS No: 1414933-83-7
• MF: C₂₃H₃₂N₂O₃
• MW: 384.511786460876
• CID: 5083373
• Update Time: 2025-10-30

1,1-Dimethylethyl N-(1S,3R,4S)-4-Amino-3-hydroxy-5-phenyl-1-(phenylmethyl)pentylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1S,3R,4S)-4-amino-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]-, 1,1-dimethylethyl ester
• Ritonavir Impurity 41
• tert-butyl ((2S,4R,5S)-5-amino-4-hydroxy-1,6-diphenylhexan-2-yl)carbamate
• 1,1-Dimethylethyl N-(1S,3R,4S)-4-Amino-3-hydroxy-5-phenyl-1-(phenylmethyl)pentylcarbamate

• Inchi： 1S/C23H32N2O3/c1-23(2,3)28-22(27)25-19(14-17-10-6-4-7-11-17)16-21(26)20(24)15-18-12-8-5-9-13-18/h4-13,19-21,26H,14-16,24H2,1-3H3,(H,25,27)/t19-,20-,21+/m0/s1
• InChI Key： UKFHOTNATOJBKZ-PCCBWWKXSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](CC1=CC=CC=C1)C[C@@H](O)[C@@H](N)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1,1-Dimethylethyl N-(1S,3R,4S)-4-Amino-3-hydroxy-5-phenyl-1-(phenylmethyl)pentylcarbamate

Compound CAS No 1414933-83-7: 1,1-Dimethylethyl N-(1S,3R,4S)-4-Amino-3-Hydroxy-5-Phenyl-1-(Phenylmethyl)Pentylcarbamate

The compound with CAS No 1414933-83-7, known as 1,1-Dimethylethyl N-(1S,3R,4S)-4-Amino-3-Hydroxy-5-Phenyl-1-(Phenylmethyl)Pentylcarbamate, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic applications, making it a subject of interest for researchers and industry professionals alike.

Structural Overview

The molecular structure of this compound is characterized by a pentylcarbamate backbone with specific stereochemistry at the 1S, 3R, and 4S positions. The presence of a phenyl group at the 5-position and a phenylmethyl substituent further enhances its structural complexity. The stereochemistry plays a crucial role in determining the compound's biological activity and selectivity. Recent advancements in stereochemical analysis have enabled more precise synthesis and characterization of such compounds, contributing to their potential in drug development.

Synthesis and Characterization

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and carbonyl chemistry. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on green chemistry approaches to minimize environmental impact while maintaining the quality of the final product.

Biological Activity

Emerging research has demonstrated that this compound exhibits potent biological activity across multiple therapeutic areas. For instance, it has shown promise as an inhibitor of certain enzymes involved in neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for anti-cancer therapies.

Applications in Drug Development

The compound's unique properties make it a valuable asset in drug discovery programs. Its stereochemistry allows for selective interactions with target proteins, enhancing its efficacy while reducing off-target effects. Pharmaceutical companies are actively exploring its potential as a lead compound for developing novel therapeutics.

Future Directions

As research on this compound continues to evolve, there is growing interest in understanding its mechanism of action at the molecular level. Advanced computational techniques and experimental methods are being employed to unravel its interactions with biological systems. Furthermore, efforts are underway to explore its scalability for large-scale production, ensuring its availability for clinical trials and eventual commercialization.